Cas no 1805313-58-9 (2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid
• CAS No: 1805313-58-9
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4811750
• Update Time: 2025-05-24

2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H4F2N2O4/c8-6(9)4-1-3(11(14)15)2-5(10-4)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： DBNMEUODCSTODM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)O)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid

2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid: A Comprehensive Overview

2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid (CAS No. 1805313-58-9) is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials science. The molecule consists of a pyridine ring substituted with a difluoromethyl group at position 2, a nitro group at position 4, and a carboxylic acid group at position 6. These functional groups confer the compound with distinctive chemical properties, making it a valuable building block in organic synthesis.

The synthesis of 2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid involves multi-step reactions that require precise control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for its production, leveraging catalytic processes and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing environmental impact. Such innovations highlight the compound's importance in modern chemical research.

One of the most promising applications of 2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid lies in the field of pharmacology. The compound's structural features make it an attractive candidate for drug design, particularly in the development of anti-inflammatory and anticancer agents. Studies have shown that the nitro group at position 4 plays a critical role in modulating the compound's biological activity, while the difluoromethyl group enhances its stability and bioavailability. Recent research has focused on optimizing these properties to create more effective therapeutic agents.

In addition to its pharmacological applications, 2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid has shown potential in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth makes it a valuable tool in crop protection. Moreover, the compound's carboxylic acid group facilitates its incorporation into polymer-based materials, opening avenues for its use in advanced coatings and adhesives.

The latest studies on 2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid have also explored its role in electrochemistry. Researchers have investigated its potential as an electrode material in lithium-ion batteries due to its high electronic conductivity and stability under cycling conditions. These findings underscore the compound's versatility across multiple disciplines.

In conclusion, 2-(Difluoromethyl)-4-nitropyridine-6-carboxylic acid (CAS No. 1805313-58-9) is a multifaceted compound with wide-ranging applications in science and industry. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in various fields is expected to grow further.